Cas no 62637-01-8 (1H-Purine-2,6-dione, 7-[3-(dimethylamino)propyl]-3,7-dihydro-3-methyl-)

• Product Name: 1H-Purine-2,6-dione, 7-[3-(dimethylamino)propyl]-3,7-dihydro-3-methyl-
• CAS No: 62637-01-8
• MF: C₁₁H₁₇N₅O₂
• MW: 251.284981489182
• CID: 437027
• PubChem ID: 674083
• Update Time: 2025-04-19

1H-Purine-2,6-dione, 7-[3-(dimethylamino)propyl]-3,7-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 7-[3-(dimethylamino)propyl]-3,7-dihydro-3-methyl-
• 7-[3-(dimethylamino)propyl]-3-methylpurine-2,6-dione
• NCGC00296426-01
• AB01291424-01
• 62637-01-8
• AKOS005594902
• AC1LDRXI
• 7-[3-(dimethylamino)propyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• DTXSID20350130

• Inchi： 1S/C11H17N5O2/c1-14(2)5-4-6-16-7-12-9-8(16)10(17)13-11(18)15(9)3/h7H,4-6H2,1-3H3,(H,13,17,18)
• InChI Key： WWDOBZVPBITZJO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCCN(C)C)N(C)C(N1)=O

Computed Properties

• Exact Mass: 251.13841
• Monoisotopic Mass: 251.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines